Cas no 302-95-4 (Deoxycholic acid sodium salt)

• Product Name: Deoxycholic acid sodium salt
• CAS No: 302-95-4
• MF: C₂₄H₃₉NaO₄
• MW: 414.553838968277
• MDL: MFCD00064139
• CID: 36753
• PubChem ID: 24894044
• Update Time: 2026-05-14

Deoxycholic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium deoxycholate
• OXIDE EXTRACT
• SODIUM CHOLEATE
• SODIUM DESOXYCHOLATE
• CHOLEIC ACID SODIUM SALT
• DESOXYCHOLIC ACID SODIUM SALT
• DEOXYCHOLIC ACID NA-SALT
• DEOXYCHOLIC ACID SODIUM SALT
• Sodium Deoxycholate [for Electrophoresis]
• SODIUM DEOXYCHOLATE, FOR MICROBIOLOGY
• 3α,12α -Dihydroxy-5β-cholanic acid sodiuM salt
• deoxycholatesodium
• Deoxycholic acid
• desoxycholatesodium
• na-desoxycholat
• SodiuM 3,12-dihydroxycholanate
• sodium7-deoxycholate
• SODIUMDISOXYCHOLATE
• 3a,12a-Dihydroxy-5b-cholan-24-oic acid sodium salt
• Deoxycholic acid sodium salt

• MDL： MFCD00064139
• Inchi： 1S/C24H40O4.Na/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3;/h14-21,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15-,16-,17?,18-,19?,20?,21+,23+,24-;/m1./s1
• InChI Key： FHHPUSMSKHSNKW-SMOYURAASA-M
• SMILES： C[C@@]1([C@@]2([H])[C@H](C)CCC([O-])=O)[C@](CC2)([H])[C@@](CC[C@@]3([H])[C@@]4(CC[C@@H](O)C3)C)([H])[C@]4([H])C[C@@H]1O.[Na+]

Computed Properties

• Exact Mass: 414.27500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: Not available
• Density: 1.1280
• Melting Point: 357-365 ºC
• PH: 7.5-9.0 (20g/l, H2O, 20℃)
• Solubility: water: soluble1 gm in 10 ml, clear, colorless to very faintly yellow
• Water Partition Coefficient: 330 g/L (15 ºC)
• PSA: 80.59000
• LogP: 3.14320
• Solubility: Not available
• Specific Rotation: 44 º (c=2, H2O)
• Merck: 2899
• Optical Activity: [α]20/D +44±2°, c = 2% in H2O
• Sensitiveness: Easily absorb moisture

Deoxycholic acid sodium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37
• Safety Instruction： S22
• FLUKA BRAND F CODES：3-10
• RTECS：FZ2250000
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Other Chemical additives Functional Additives

Additional information on Deoxycholic acid sodium salt

Deoxycholic acid sodium salt (CAS No. 302-95-4): A Comprehensive Overview

Deoxycholic acid sodium salt, with the chemical formula NaC₂₄H_<38>O_<10>, is a widely recognized bile acid salt that has garnered significant attention in the field of pharmaceuticals, biotechnology, and material science. Its unique chemical structure and biological properties make it a versatile compound with applications ranging from drug delivery systems to cosmetic formulations. This article provides an in-depth exploration of Deoxycholic acid sodium salt, focusing on its chemical properties, biological significance, and the latest research findings that highlight its potential in various scientific domains.

The primary significance of Deoxycholic acid sodium salt lies in its role as a natural surfactant found in the bile of mammals. Bile acids, including Deoxycholic acid sodium salt, are crucial for the digestion and absorption of dietary fats. The sodium salt form enhances its solubility in water, making it particularly useful in pharmaceutical formulations where solubility is a critical factor. This property has led to its extensive use in oral and injectable drug formulations to improve bioavailability and enhance the efficacy of active pharmaceutical ingredients (APIs).

In recent years, Deoxycholic acid sodium salt has been extensively studied for its potential applications in drug delivery systems. One of the most promising areas is its use as a component in micelle-forming nanoparticles. These micelles can encapsulate hydrophobic drugs, protecting them from degradation and facilitating their targeted delivery to specific sites within the body. For instance, research has demonstrated the effectiveness of Deoxycholic acid sodium salt-based micelles in delivering anticancer agents directly to tumor cells, thereby increasing treatment efficacy while minimizing side effects.

The biocompatibility and biodegradability of Deoxycholic acid sodium salt make it an ideal candidate for biomedical applications. Studies have shown that it can be used to develop biodegradable hydrogels for tissue engineering and wound healing. These hydrogels can provide a scaffold for cell growth and promote the regeneration of damaged tissues. Additionally, Deoxycholic acid sodium salt has been explored as a component in contact lens cleaning solutions due to its ability to effectively remove proteins and other deposits without causing irritation to the eyes.

In the field of material science, Deoxycholic acid sodium salt has been utilized to create novel materials with unique properties. For example, researchers have developed self-assembling polymers that incorporate Deoxycholic acid sodium salt to enhance their stability and functionality. These polymers have potential applications in coatings, adhesives, and even as components in electronic devices.

The latest research on Deoxycholic acid sodium salt has also highlighted its role in metabolic disorders. Studies have suggested that it can modulate lipid metabolism by inhibiting cholesterol synthesis and promoting cholesterol excretion. This has led to investigations into its potential as a therapeutic agent for conditions such as hyperlipidemia and non-alcoholic fatty liver disease (NAFLD). Clinical trials are currently underway to evaluate the efficacy of Deoxycholic acid sodium salt-based therapies in managing these conditions.